Thiophene, 2,2'-thiobis[5-chloro-

• CAS RN: 53381-41-2
• Molecular Formula: C8H4Cl2S3
• Molecular Weight: 267.2 g/mol
• IUPAC Name: 2-chloro-5-(5-chlorothiophen-2-yl)sulfanylthiophene
• InChI: InChI=1S/C8H4Cl2S3/c9-5-1-3-7(11-5)13-8-4-2-6(10)12-8/h1-4H
• InChI Key: IUXCSEGPMWRYKM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)SC2=CC=C(S2)Cl

Description

Thiophene, 2,2'-thiobis[5-chloro- is a useful research compound. Its molecular formula is C8H4Cl2S3 and its molecular weight is 267.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

By a procedure similar to that described in Example 3, at a temperature of 480° C, from 2-chloro-5-bromothiophene and hydrogen sulphide taken in the molar ratio of 2:1 respectively, di(2-chloro-5-thienyl)sulphide is obtained in the quantity of 17 percent by weight with respect to the starting quantity and 30 percent by weight for the reacted 2-chloro-5-bromothiophene.